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Compound of Interest

Compound Name: Morpholine, hydrobromide

CAS No.: 6377-82-8

Cat. No.: B1662019

Get Quote

Executive Summary
Morpholinium bromide (CAS 6377-82-8; MW 168.03 g/mol ) is the hydrobromide salt of

morpholine, a heterocyclic amine widely utilized as a pharmacophore in medicinal chemistry.[1]

While often encountered as a stoichiometric byproduct in the N-alkylation of morpholine during

drug synthesis, it has gained independent significance as a precursor for ionic liquids, a

structural cation in low-dimensional perovskite materials, and a model system for studying

hydrogen-bond networks in crystal engineering.

This technical guide provides a rigorous analysis of the physicochemical properties, synthesis

protocols, and structural characterization of morpholinium bromide, tailored for applications in

pharmaceutical process development and materials science.

Chemical Identity & Structural Analysis[3][4][5][6]
Morpholinium bromide consists of a protonated morpholinium cation (

) and a bromide anion (
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). The structure is defined by the chair conformation of the morpholine ring, with the nitrogen
atom serving as the site of protonation.

Key Chemical Metrics
Property Specification

IUPAC Name Morpholin-4-ium bromide

Common Name Morpholine hydrobromide

CAS Registry Number 6377-82-8

Molecular Formula

Molecular Weight 168.03 g/mol

Appearance White to off-white crystalline solid

Solubility
Highly soluble in water, methanol; sparingly

soluble in acetone, ether

Melting Point ~190–195 °C (Decomposes)

SMILES C1COCC[NH2+]1.[Br-]

Crystal Structure & Hydrogen Bonding
X-ray diffraction studies reveal that morpholinium bromide crystallizes in the monoclinic space

group (

). The lattice is stabilized by a robust network of

hydrogen bonds.

Conformation: The morpholinium ring adopts a classic chair conformation to minimize 1,3-

diaxial interactions.

Packing: The bromide ions bridge morpholinium cations, forming infinite chains or sheets

depending on the specific hydration state or solvent inclusion. This H-bonding capability

makes it an excellent template for engineering supramolecular assemblies.

Structural Visualization
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The following diagram illustrates the ionic association and the core pharmacophore structure.
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Figure 1: Ionic association in Morpholinium Bromide showing the protonated nitrogen donor

and bromide acceptor.

Synthesis & Purification Protocols
In drug development, morpholinium bromide is frequently generated in situ or synthesized as a

standard. The following protocol ensures high purity suitable for analytical referencing or

crystallographic studies.

Synthesis Protocol: Neutralization Method
Objective: Synthesize high-purity morpholinium bromide from morpholine and hydrobromic

acid.

Reagents:

Morpholine (Reagent Grade, >99%)

Hydrobromic Acid (48% aq.[2] solution)

Ethanol (Absolute)

Diethyl Ether (ACS Grade)

Step-by-Step Methodology:
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Preparation: Charge a 250 mL round-bottom flask with 100 mL of Ethanol. Cool to 0–5 °C

using an ice bath.

Acid Addition: Slowly add 0.1 mol of Hydrobromic acid (48%) to the ethanol with magnetic

stirring. Caution: Exothermic.

Amine Addition: Add 0.1 mol of Morpholine dropwise over 20 minutes. Maintain temperature

<10 °C to prevent discoloration.

Reaction: Allow the solution to warm to room temperature (RT) and stir for 1 hour. The salt

may begin to precipitate.

Concentration: Remove solvent under reduced pressure (Rotavap) at 50 °C until a viscous

oil or white solid residue remains.

Crystallization: Dissolve the residue in a minimum amount of hot ethanol (~60 °C). Add

Diethyl Ether dropwise until turbidity is observed. Cool to 4 °C overnight.

Isolation: Filter the white crystals, wash with cold ether, and dry under vacuum at 40 °C for 6

hours.

Process Workflow Diagram
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Figure 2: Step-by-step synthesis workflow for Morpholinium Bromide.
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Pharmaceutical & Research Applications[2][3][8][9]
Synthetic Intermediate & Byproduct Management
In medicinal chemistry, morpholine is often used as a nucleophile to introduce the morpholine

ring (a solubility-enhancing pharmacophore) into a drug scaffold.

The Scenario: When reacting morpholine (2 equivalents) with an alkyl bromide (

), one equivalent acts as the nucleophile, and the second acts as a base to scavenge the
HBr produced.

The Result: This generates Morpholinium Bromide as an insoluble precipitate in non-polar

solvents (e.g., Toluene, DCM).

Utility: Understanding the solubility profile of morpholinium bromide is critical for workup

strategies. It can be removed via simple filtration (if the product is soluble) or aqueous

extraction (since the salt is water-soluble).

Ionic Liquids & Phase Transfer Catalysts
Quaternary derivatives, such as N-ethyl-N-methylmorpholinium bromide, are employed as Ionic

Liquids (ILs).[1]

Green Chemistry: These ILs serve as recyclable solvents for nucleophilic substitutions.

Electrochemistry: Used as electrolytes due to their high thermal stability and conductivity.

Perovskite Solar Cells (PSC)
Recent material science research highlights morpholinium bromide as a bulky organic cation in

2D layered perovskites.

Function: It acts as a spacer cation, improving the moisture stability of the perovskite crystal

lattice compared to smaller cations like methylammonium.

Mechanistic Pathway: Byproduct Formation
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Figure 3: Formation of Morpholinium Bromide as a stoichiometric byproduct during drug

synthesis.[1]

Analytical Characterization
To validate the identity of Morpholinium Bromide, the following analytical signatures are

diagnostic.

Proton NMR ( -NMR)
Solvent:

or DMSO-

.

Signals:

~3.1 ppm (m, 4H,

): Shifted downfield compared to free morpholine due to the positive charge.

~3.8 ppm (m, 4H,

): Characteristic ether linkage protons.

~8.5–9.0 ppm (br s, 2H,

): Broad singlet visible in DMSO-
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; exchanges/disappears in

.

Infrared Spectroscopy (FT-IR)
Broad Band (3000–2800 cm⁻¹): Strong

stretching vibrations characteristic of ammonium salts.

1100 cm⁻¹:

stretching of the ether ring.

Mass Spectrometry (ESI-MS)
Positive Mode: Peak at m/z 88.07

. This corresponds to the protonated morpholinium cation (

).

Negative Mode: Peak at m/z 79/81 corresponding to the Bromide isotopes (

and

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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